o-Benzylbenzoic acid

Specification

• CAS No.: 612-35-1
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 2-benzylbenzoic acid
• Standard InChI: InChI=1S/C14H12O2/c15-14(16)13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
• Standard InChI Key: FESDHLLVLYZNFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)O
• Melting Point: 118.0 °C

Introduction

Physical and Chemical Properties

2-Benzylbenzoic acid exhibits specific physicochemical characteristics that influence its behavior in various chemical reactions and applications. The following table summarizes its key physical and chemical properties:

Table 1: Physicochemical Properties of 2-Benzylbenzoic Acid

Property	Value	Unit
Molecular Formula	C₁₄H₁₂O₂	-
Molecular Weight	212.244	g/mol
Density	1.2±0.1	g/cm³
Boiling Point	363.2±11.0	°C at 760 mmHg
Melting Point	112-115	°C (lit.)
Flash Point	168.6±13.9	°C
Exact Mass	212.083725	-
PSA (Polar Surface Area)	37.30000	Ų
LogP	3.88	-
Vapor Pressure	0.0±0.9	mmHg at 25°C
Index of Refraction	1.605	-

The relatively high LogP value of 3.88 indicates that 2-benzylbenzoic acid is significantly more soluble in lipophilic solvents than in aqueous media. This property has implications for its applications in organic synthesis and pharmaceutical formulations where solubility characteristics are important considerations.

Applications in Research and Industry

2-Benzylbenzoic acid has demonstrated utility in several scientific and industrial contexts:

Pharmaceutical Research

The compound has been employed in medicinal chemistry research, particularly in studies focused on enzyme inhibition. Notably, it has been used in research investigating novel inhibitor scaffolds against metallo-β-lactamase VIM-2 through Surface Plasmon Resonance (SPR) based fragment screening. This application highlights its potential relevance to addressing bacterial resistance mechanisms.

Organic Synthesis

As an aromatic carboxylic acid with a benzyl substituent, 2-benzylbenzoic acid serves as a valuable building block for the synthesis of more complex organic structures, including potential drug candidates and specialty chemicals.

Derivatives and Related Compounds

Several derivatives of 2-benzylbenzoic acid have been synthesized and characterized, expanding the utility of this structural scaffold:

Methyl 2-Benzylbenzoate

This ester derivative (CAS No. 6962-60-3) has the molecular formula C₁₅H₁₄O₂ and a molecular weight of 226.270 g/mol. Its physical properties include:

• Density: 1.1±0.1 g/cm³

• Boiling Point: 347.5±21.0 °C at 760 mmHg

• Flash Point: 156.5±6.8 °C

The methyl ester has been referenced in multiple research publications, including works by Dawar et al. (2011), Hossain and Takagi (1999), and others.

Ethyl 2-Benzylbenzoate

This ethyl ester derivative (CAS No. 1181608-88-7, also listed as 1585-99-5 in some sources) has the molecular formula C₁₆H₁₆O₂. It is also referred to as 2-Benzyl-benzoic acid ethyl ester or Ethyl 2-(phenylmethyl)benzoate.